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2-Methoxy-5-[2-(3-methoxy-4,5-dimethylphenyl)thiophen-3-yl]aniline

Name: 2-Methoxy-5-[2-(3-methoxy-4,5-dimethylphenyl)thiophen-3-yl]aniline
Brand: Smolecule
SKU: S548173
Rating: 5 (3 reviews)

Catalog No.

S548173

CAS No.

1504583-00-9

M.F

C20H21NO2S

M. Wt

339.45

Availability

Inquiry

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-Methoxy-5-[2-(3-methoxy-4,5-dimethylphenyl)thiop...

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General Information

CAS Number

1504583-00-9

Product Name

2-Methoxy-5-[2-(3-methoxy-4,5-dimethylphenyl)thiophen-3-yl]aniline

IUPAC Name

2-methoxy-5-[2-(3-methoxy-4,5-dimethylphenyl)thiophen-3-yl]aniline

Molecular Formula

C20H21NO2S

Molecular Weight

339.45

InChI

InChI=1S/C20H21NO2S/c1-12-9-15(11-19(23-4)13(12)2)20-16(7-8-24-20)14-5-6-18(22-3)17(21)10-14/h5-11H,21H2,1-4H3

InChI Key

NPXKFXXMFDKVTM-UHFFFAOYSA-N

SMILES

CC1=CC(=CC(=C1C)OC)C2=C(C=CS2)C3=CC(=C(C=C3)OC)N

Solubility

Soluble in DMSO, not in water

Synonyms

DAT230; DAT 230; DAT-230.

Description

The exact mass of the compound 2-Methoxy-5-[2-(3-methoxy-4,5-dimethylphenyl)thiophen-3-yl]aniline is 339.1293 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

XLogP3

4.9

Exact Mass

339.1293

Others

Appearance

white solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2024-02-18

Reference

1: Qiao F, Zuo D, Wang H, Li Z, Qi H, Zhang W, Wu Y. DAT-230, a Novel Microtubule Inhibitor, Induced Aberrant Mitosis and Apoptosis in SGC-7901 Cells. Biol Pharm Bull. 2013;36(2):193-201. PubMed PMID: 23370351.
2: Qiao F, Zuo D, Shen X, Qi H, Wang H, Zhang W, Wu Y. DAT-230, a novel microtubule inhibitor, exhibits potent anti-tumor activity by inducing G2/M phase arrest, apoptosis in vitro and perfusion decrease in vivo to HT-1080. Cancer Chemother Pharmacol. 2012 Aug;70(2):259-70. doi: 10.1007/s00280-012-1907-x. Epub 2012 Jun 30. PubMed PMID: 22752214.

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